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Compound of Interest

Compound Name: Mephenytoin-13C,d3

Cat. No.: B12371145 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Mephenytoin-13C,d3. While

the isotopic labeling with Carbon-13 and deuterium does not alter the fundamental chemical

reactivity of the molecule, the inherent hazards of the parent compound, Mephenytoin,

necessitate stringent safety protocols.[1][2] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure research

environment.

Mephenytoin is an anticonvulsant and is considered a hazardous drug.[3][4] Therefore,

handling Mephenytoin-13C,d3 requires adherence to safety measures designed to minimize

exposure risk. The following sections detail the necessary personal protective equipment

(PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. When handling

Mephenytoin-13C,d3, the following equipment is mandatory.
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PPE Category Item Specifications and Usage

Hand Protection Chemotherapy-rated gloves

Double gloving is required. The

inner glove should be worn

under the gown cuff, and the

outer glove over the cuff.

Gloves must be powder-free

and disposable. Change

gloves every 30 minutes or

immediately if contaminated,

torn, or punctured.[5][6]

Body Protection Disposable gown

Must be made of a low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs. Gowns should be

changed every 2-3 hours or

immediately upon

contamination.[5][6]

Shoe covers

Two pairs of shoe covers are

required when handling

hazardous drugs.[5]

Eye and Face Protection Safety goggles

Goggles are required to

protect against potential spills

or splashes. Standard safety

glasses with side shields are

not sufficient. A face shield

may be used in addition to

goggles for full facial

protection.[5][7]
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Respiratory Protection NIOSH-approved respirator

An N95 or higher-level

respirator is necessary when

handling the powder form of

the compound to prevent

inhalation of airborne particles.

A surgical mask is not an

acceptable substitute.[5]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Mephenytoin-13C,d3
and ensuring the safety of laboratory personnel.

Engineering Controls:

Always handle the compound in a designated area, such as a chemical fume hood or a

powder containment hood, to minimize aerosolization.[1]

Ensure that a safety shower and eyewash station are readily accessible.[8]

General Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the designated handling area.[1][8]

Wash hands thoroughly with soap and water before and after handling the compound.[1][8]

When weighing the powder, do so in a draft-shielded balance or within a fume hood.[1]

Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[8]

Store away from direct sunlight and moisture.[8]

Disposal Plan
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The disposal of Mephenytoin-13C,d3 and any contaminated materials must be conducted in

accordance with all local, state, and federal regulations for chemical waste.[1]

All disposable PPE, including gloves, gowns, and shoe covers, should be placed in a

designated hazardous waste container immediately after use.[5]

Contaminated labware and any unused compound must also be disposed of as hazardous

chemical waste.[1]

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Experimental Workflow: Safe Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Mephenytoin-13C,d3.
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Safe handling and disposal workflow for Mephenytoin-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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